Cas no 1913-72-0 (5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one)

5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused pyridine-pyrimidinone core structure. Its key advantages include high purity and stability, making it suitable for pharmaceutical and agrochemical research applications. The dimethyl substitution at the 5- and 7-positions enhances its electronic properties, facilitating its use as a versatile intermediate in medicinal chemistry. This compound exhibits potential as a scaffold for developing kinase inhibitors and other biologically active molecules due to its rigid, planar structure. Its well-defined synthetic pathway allows for consistent batch-to-batch reproducibility, ensuring reliability in experimental and industrial settings.
5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one structure
1913-72-0 structure
Product name:5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one
CAS No:1913-72-0
MF:C9H9N3O
MW:175.18726
MDL:MFCD00138563
CID:181523

5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one
    • 5,7-dimethyl-1H-pyrido[2,3-d]pyrimidin-4-one
    • Pyrido[2,3-d]pyrimidin-4(3H)-one,5,7-dimethyl-
    • 5,7-dimethyl-3H-pyrido[2,3-d]pyrimidin-4-one
    • 5,7-dimethyl-3-hydropyridino[2,3-d]pyrimidin-4-one
    • 5,7-Dimethyl-4-hydroxypyrido[2,3-d]pyrimidine
    • 5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one(SALTDATA: FREE)
    • 5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one
    • MDL： MFCD00138563
    • Inchi： InChI=1S/C9H9N3O/c1-5-3-6(2)12-8-7(5)9(13)11-4-10-8/h3-4H,1-2H3,(H,10,11,12,13)
    • InChI Key： HWGAGILTAOQBPD-UHFFFAOYSA-N
    • SMILES： CC1=CC(=NC2=C1C(=NC=N2)O)C

Computed Properties

  • Exact Mass: 175.07500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 40
  • XLogP3: 0.7
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Light beige powder
  • Density: 1.2065 (rough estimate)
  • Melting Point: 330 °C
  • Boiling Point: 306.48°C (rough estimate)
  • Refractive Index: 1.6500 (estimate)
  • PSA: 58.64000
  • LogP: 0.93490
  • Solubility: Not determined

5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one Security Information

  • Hazard Category Code： 20/21/22
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22

5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB223356-1 g
5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one; 95%
 1913-72-0
1g
 €289.80 2023-02-22
TRC
D502895-500mg
5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one
 1913-72-0
500mg
 $ 230.00 2022-06-05
Apollo Scientific
OR32009-1g
5,7-Dimethyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one
 1913-72-0 95%
1g
 £233.00 2025-02-20
abcr
AB223356-250 mg
5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one; 95%
 1913-72-0
250MG
 €193.50 2023-02-22
TRC
D502895-100mg
5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one
 1913-72-0
100mg
 $ 65.00 2022-06-05
Chemenu
CM275718-1g
5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one
 1913-72-0 95%
1g
 $*** 2023-03-30
A2B Chem LLC
AE83117-1g
5,7-Dimethyl-4-hydroxypyrido[2,3-d]pyrimidine
 1913-72-0 95%
1g
 $391.00 2024-04-20
A2B Chem LLC
AE83117-250mg
5,7-Dimethyl-4-hydroxypyrido[2,3-d]pyrimidine
 1913-72-0 95%
250mg
 $143.00 2024-04-20
eNovation Chemicals LLC
Y1257704-250mg
5,7-DIMETHYLPYRIDO[2,3-D]PYRIMIDIN-4(3H)-ONE
 1913-72-0 95%
250mg
 $185 2024-06-06
1PlusChem
1P00ADE5-1g
5,7-DIMETHYLPYRIDO[2,3-D]PYRIMIDIN-4(3H)-ONE
 1913-72-0 95%
1g
 $445.00 2024-06-17

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Amadis Chemical Company Limited
(CAS:1913-72-0)5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one
Purity:99%/99%
Quantity:250mg/1g
Price ($):160.0/456.0